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Compound of Interest

Compound Name: Quinazolin-6-amine

Cat. No.: B110992

Spectroscopic Analysis of Quinazolin-6-amine: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic analysis of
Quinazolin-6-amine, a key heterocyclic compound of interest in medicinal chemistry and drug
development. The document outlines the expected data from Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) analyses, details the experimental protocols
for acquiring this data, and presents a logical workflow for the comprehensive spectroscopic
characterization of this molecule.

Introduction to Quinazolin-6-amine

Quinazolin-6-amine (CsH7Ns3) is a bicyclic aromatic heterocycle containing a benzene ring
fused to a pyrimidine ring, with an amine substituent at the 6-position.[1][2] Its molecular
structure is a scaffold for numerous biologically active compounds, making its unambiguous
identification and characterization crucial. Spectroscopic techniques are indispensable for
confirming the identity, purity, and structure of Quinazolin-6-amine.

Chemical Structure:

Caption: Experimental workflow for the spectroscopic analysis of Quinazolin-6-amine.
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Interrelationship of Spectroscopic Data for Structural Elucidation

Quinazolin-6-amine Structure
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Caption: Logical relationships in the spectroscopic analysis of Quinazolin-6-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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